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Compound of Interest

Compound Name:
Diethyl 1,4-

cyclohexanedicarboxylate

Cat. No.: B097560 Get Quote

An In-depth Technical Guide to the Physical Properties of Diethyl 1,4-
cyclohexanedicarboxylate

Abstract
This technical guide provides a comprehensive overview of the core physical and chemical

properties of Diethyl 1,4-cyclohexanedicarboxylate. Intended for researchers, chemists, and

professionals in drug development and material science, this document synthesizes key data

on the compound's structure, physicochemical characteristics, synthesis, and applications.

Particular emphasis is placed on the influence of stereoisomerism on its physical properties

and subsequent utility.

Chemical Identity and Molecular Structure
Diethyl 1,4-cyclohexanedicarboxylate is a diester of 1,4-cyclohexanedicarboxylic acid. Its

identity is defined by the following identifiers:

IUPAC Name: diethyl cyclohexane-1,4-dicarboxylate[1]

Molecular Formula: C₁₂H₂₀O₄[1][2]

Molecular Weight: 228.28 g/mol [1][2][3]

CAS Numbers:
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Mixture of Isomers: 72903-27-6[1][2]

trans-isomer: 19145-96-1[3][4]

A critical aspect of this molecule is its stereochemistry. The cyclohexane ring is non-planar, and

the two ester groups can be on the same side (cis) or opposite sides (trans) of the ring. This

structural difference significantly impacts the molecule's physical properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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